Cas no 1615657-05-0 (4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid)

• Product Name: 4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
• CAS No: 1615657-05-0
• MF: C₁₇H₁₁NO₈S
• MW: 389.336143732071
• CID: 6778962
• PubChem ID: 122390756
• Update Time: 2024-04-10

4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid Chemical and Physical Properties

Names and Identifiers

• 4-((5-Sulfoquinolin-8-yl)oxy)phthalic acid
• 1615657-05-0
• 4-((5-Sulfoquinolin-8-yl)oxy)phthalicacid
• CS-0170533

• Inchi： 1S/C17H11NO8S/c19-16(20)10-4-3-9(8-12(10)17(21)22)26-13-5-6-14(27(23,24)25)11-2-1-7-18-15(11)13/h1-8H,(H,19,20)(H,21,22)(H,23,24,25)
• InChI Key： PJGKOJJHPVOVRT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C2C1=CC=CN=2)OC1C=CC(C(=O)O)=C(C(=O)O)C=1)(=O)(=O)O

Computed Properties

• Exact Mass: 389.02053748g/mol
• Monoisotopic Mass: 389.02053748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 160Ų